Cas no 1804649-72-6 (Ethyl 2-(difluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804649-72-6
• MF: C₁₁H₁₀F₅NO₄
• MW: 315.193420886993
• CID: 4813271
• Update Time: 2025-09-28

Ethyl 2-(difluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C11H10F5NO4/c1-3-20-10(18)6-7(9(12)13)17-4-5(8(6)19-2)21-11(14,15)16/h4,9H,3H2,1-2H3
• InChI Key： CAELAHGXXSIMBV-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C(=CN=1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-(difluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 2-(difluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate, with the CAS number 1804649-72-6, is a complex organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various groups, including a difluoromethyl group, a methoxy group, and a trifluoromethoxy group. The ethyl ester functionality further enhances its versatility in chemical reactions and applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and esterification processes. Recent advancements in green chemistry have allowed for more efficient and environmentally friendly methods to synthesize this compound. For instance, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and improve yields. These methods not only enhance the production efficiency but also align with the growing demand for sustainable chemical practices.

Ethyl 2-(difluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate exhibits remarkable biological activity, particularly as an herbicide. Its ability to inhibit the growth of various weeds has been extensively studied in recent agricultural trials. The compound's mechanism of action involves interference with essential biochemical pathways in plants, such as photosynthesis and cell division. This makes it a promising candidate for developing next-generation herbicides that are both effective and eco-friendly.

In the pharmaceutical sector, this compound has shown potential as a precursor for drug development. Its structure provides a versatile scaffold for attaching bioactive groups, enabling researchers to explore its applications in treating various diseases. For example, studies have indicated that derivatives of this compound may possess anti-inflammatory and anti-cancer properties. These findings underscore the importance of further research into its therapeutic potential.

The structural uniqueness of Ethyl 2-(difluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate also makes it an interesting subject for materials science applications. Its fluorinated groups contribute to high thermal stability and chemical resistance, making it suitable for use in advanced materials such as polymers and coatings. Recent research has explored its use in creating high-performance polymers for electronic applications.

In conclusion, Ethyl 2-(difluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No: 1804649-72-6) is a multifaceted compound with diverse applications across various industries. Its synthesis methods continue to evolve with advancements in green chemistry, while its biological and material properties offer exciting avenues for future research and development.